1-Benzyl-1-[[1-[(2-chlorophenyl)methyl]pyrrol-2-yl]methyl]-3-(2-methylphenyl)thiourea

• CAS No.: 6809-13-8
• Molecular Formula: C27H26ClN3S
• Molecular Weight: 460.0 g/mol
• IUPAC Name: 1-benzyl-1-[[1-[(2-chlorophenyl)methyl]pyrrol-2-yl]methyl]-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C27H26ClN3S/c1-21-10-5-8-16-26(21)29-27(32)31(18-22-11-3-2-4-12-22)20-24-14-9-17-30(24)19-23-13-6-7-15-25(23)28/h2-17H,18-20H2,1H3,(H,29,32)
• InChI Key: VITUEPHJEMVCPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)N(CC2=CC=CC=C2)CC3=CC=CN3CC4=CC=CC=C4Cl

Description

1-Benzyl-1-[[1-[(2-chlorophenyl)methyl]pyrrol-2-yl]methyl]-3-(2-methylphenyl)thiourea is a complex organic compound that belongs to the class of thioureas Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzyl-1-[[1-[(2-chlorophenyl)methyl]pyrrol-2-yl]methyl]-3-(2-methylphenyl)thiourea typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrole Derivative: The initial step involves the synthesis of the pyrrole derivative through a reaction between 2-chlorobenzyl chloride and pyrrole in the presence of a base such as sodium hydride.

Benzylation: The next step involves the benzylation of the pyrrole derivative using benzyl chloride in the presence of a suitable base.

Thiourea Formation: The final step involves the reaction of the benzylated pyrrole derivative with 2-methylphenyl isothiocyanate to form the desired thiourea compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial practices